Cas no 40252-86-6 (4,7-Methano-1H-indene-2-carboxylicacid, octahydro-)

4,7-Methano-1H-indene-2-carboxylicacid, octahydro- structure
40252-86-6 structure
Product Name:4,7-Methano-1H-indene-2-carboxylicacid, octahydro-
CAS No:40252-86-6
MF:C11H16O2
MW:180.243543624878
CID:332144
PubChem ID:98132
Update Time:2025-04-19

4,7-Methano-1H-indene-2-carboxylicacid, octahydro- Chemical and Physical Properties

Names and Identifiers

    • 4,7-Methano-1H-indene-2-carboxylicacid, octahydro-
    • octahydro-4,7-methano-1H-indene-2-carboxylic acid
    • tricyclo[5.2.1.02,6]decane-4-carboxylic acid
    • 2,5-Methylen-bicyclo< 0.3.4> nonan-carbonsaeure-(8)
    • AC1L3ZUK
    • AC1Q5UQN
    • AR-1L7227
    • CCG-40435
    • EINECS 254-858-8
    • NSC81246
    • Octahydro-4,7-methano-inden-2-carbonsaeure
    • octahydro-4,7-methano-indene-2-carboxylic acid
    • tricyclo[5.2.1.0,decane-4-carboxylic acid
    • DTXSID901232918
    • NSC-81246
    • NSC 81246
    • TRICYCLO(5.2.1.0(2,6))DECANE-4-CARBOXYLIC ACID
    • SCHEMBL10035494
    • 40252-86-6
    • octahydro-1H-4,7-methanoindene-2-carboxylic acid
    • NS00089347
    • Inchi: 1S/C11H16O2/c12-11(13)8-4-9-6-1-2-7(3-6)10(9)5-8/h6-10H,1-5H2,(H,12,13)
    • InChI Key: RDARSNURXMFGDV-UHFFFAOYSA-N
    • SMILES: OC(C1CC2C3CCC(C3)C2C1)=O

Computed Properties

  • Exact Mass: 180.11508
  • Monoisotopic Mass: 180.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.188
  • Boiling Point: 297.1°Cat760mmHg
  • Flash Point: 139°C
  • Refractive Index: 1.55
  • PSA: 37.3
  • LogP: 2.14330
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